Cas no 667463-64-1 (6-Bromo-1-methylindoline-2,3-dione)

• Product Name: 6-Bromo-1-methylindoline-2,3-dione
• CAS No: 667463-64-1
• MF: C₉H₆BrNO₂
• MW: 240.053441524506
• MDL: MFCD11148035
• CID: 1712127
• Update Time: 2025-08-02

6-Bromo-1-methylindoline-2,3-dione Chemical and Physical Properties

Names and Identifiers

• 6-bromo-1-methylindole-2,3-dione
• 6-BROMO-1-METHYLINDOLINE-2,3-DIONE
• 1-methyl-6-bromolndoline-2,3-dione
• 5-bromo-1-methylisatin
• 6-bromo-1-methyl-1H-indole-2,3-dione
• SureCN753100
• 6-bromo-N-methylisatin
• 6-Brom-N-methylisatin
• 6-Bromo-1-methylindoline-2,3-dione

• MDL： MFCD11148035
• Inchi： 1S/C9H6BrNO2/c1-11-7-4-5(10)2-3-6(7)8(12)9(11)13/h2-4H,1H3
• InChI Key： SDRBNKIRHLSRQD-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(C(N(C)C=2C=1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives

Additional information on 6-Bromo-1-methylindoline-2,3-dione

Research Brief on 6-Bromo-1-methylindoline-2,3-dione (CAS: 667463-64-1): Recent Advances and Applications

6-Bromo-1-methylindoline-2,3-dione (CAS: 667463-64-1) is a brominated indoline derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. Recent studies have highlighted its potential as a key intermediate in the synthesis of bioactive compounds, particularly those targeting neurological disorders and cancer. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activities, and therapeutic potential.

The synthesis of 6-Bromo-1-methylindoline-2,3-dione has been optimized in recent years to improve yield and purity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel catalytic approach using palladium-based catalysts, which significantly enhanced the efficiency of the bromination step. This advancement not only reduces production costs but also minimizes the formation of by-products, making the compound more accessible for large-scale applications. Furthermore, the stability of 6-Bromo-1-methylindoline-2,3-dione under various physiological conditions has been investigated, confirming its suitability for in vivo studies.

In terms of biological activity, 6-Bromo-1-methylindoline-2,3-dione has shown promising results as a modulator of protein-protein interactions (PPIs). A recent study in Nature Chemical Biology (2024) revealed that this compound selectively inhibits the interaction between specific neuronal proteins implicated in neurodegenerative diseases such as Alzheimer's and Parkinson's. The study utilized high-throughput screening and molecular docking simulations to identify the binding sites, providing a foundation for the design of next-generation therapeutics. Additionally, the compound's ability to cross the blood-brain barrier (BBB) was confirmed, further underscoring its potential for central nervous system (CNS) drug development.

Another area of interest is the anticancer properties of 6-Bromo-1-methylindoline-2,3-dione. Research published in Cancer Research (2023) demonstrated that the compound induces apoptosis in certain cancer cell lines by activating the intrinsic mitochondrial pathway. Notably, it exhibited synergistic effects when combined with conventional chemotherapeutic agents, suggesting its potential as an adjunct therapy. Mechanistic studies revealed that the bromine moiety plays a critical role in this activity, highlighting the importance of structural optimization for enhanced efficacy.

Despite these advancements, challenges remain in the clinical translation of 6-Bromo-1-methylindoline-2,3-dione. Issues such as off-target effects and metabolic stability need to be addressed through further preclinical studies. However, the compound's unique chemical properties and diverse biological activities make it a valuable candidate for future research. Ongoing efforts are focused on derivatization and formulation strategies to improve its pharmacokinetic profile and therapeutic index.

In conclusion, 6-Bromo-1-methylindoline-2,3-dione (CAS: 667463-64-1) represents a promising scaffold in medicinal chemistry, with applications ranging from neurodegenerative diseases to oncology. The latest research underscores its potential as a versatile tool for drug discovery, paving the way for innovative therapeutic strategies. Future studies should prioritize translational research to bridge the gap between laboratory findings and clinical applications.